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molecular formula C9H10N2O3 B1293727 N-((4-Nitrophenyl)methyl)acetamide CAS No. 56222-10-7

N-((4-Nitrophenyl)methyl)acetamide

Cat. No. B1293727
CAS RN: 56222-10-7
M. Wt: 194.19 g/mol
InChI Key: ZMQPYUAJBGXGCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Procedure details

Name
ClCCl
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CC(=O)OC(C)=O
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Cl
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
NCc1ccc([N+](=O)[O-])cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
c1ccncc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CC(=O)NCc1ccc([N+](=O)[O-])cc1

Identifiers

REACTION_SMILES
[CH2:26]([Cl:27])[Cl:28].[CH3:19][C:20](=[O:21])[O:22][C:23](=[O:24])[CH3:25].[ClH:1].[N+:2](=[O:3])([O-:4])[c:5]1[cH:6][cH:7][c:8]([CH2:11][NH2:12])[cH:9][cH:10]1.[cH:13]1[cH:14][cH:15][n:16][cH:17][cH:18]1>>[N+:2](=[O:3])([O-:4])[c:5]1[cH:6][cH:7][c:8]([CH2:11][NH:12][C:20]([CH3:19])=[O:21])[cH:9][cH:10]1

Inputs

Step One
Name
ClCCl
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
ClCCl
Name
CC(=O)OC(C)=O
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
CC(=O)OC(C)=O
Name
Cl
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
Cl
Name
NCc1ccc([N+](=O)[O-])cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
NCc1ccc([N+](=O)[O-])cc1
Name
c1ccncc1
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
c1ccncc1

Outcomes

Product
Name
CC(=O)NCc1ccc([N+](=O)[O-])cc1
Type
product
Smiles
CC(=O)NCc1ccc([N+](=O)[O-])cc1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.